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Platelet -activating factor (PAF) antagonist (Ki = 1.3 μM). A biologically active terpenic lactone. Anti-inflammatory and neuroprotective effects in vivo. Inhibits atherosclerosis in vivo.
Platelet-activating factor (PAF) is an important mediator of cell proliferation, angiogenesis, inflammatory response regulation, vasodilation, superoxide formation, and platelet aggregation. These cellular effects are mediated through its specific G-protein coupled receptor, PAFR. Ginkgolide B, a terpenoid extracted from G. biloba leaves, is a potent PAFR antagonist that inhibits platelet aggregation at concentrations from 10-500 μM. It has been shown to inhibit non-mucinous ovarian cancer proliferation by blocking cell cycling. Ginkgolide B also demonstrates number of other anti-inflammatory, anti-allergic, antioxidant, and neuroprotective effects.
Ginkgolide B analytical standard ...